Cas no 34367-55-0 (L-Prolinamide,5-oxo-L-prolyl-1-methyl-L-histidyl-)

• Product Name: L-Prolinamide,5-oxo-L-prolyl-1-methyl-L-histidyl-
• CAS No: 34367-55-0
• MF: C₁₇H₂₄N₆O₄
• MW: 376.410263061523
• CID: 294789
• PubChem ID: 161814
• Update Time: 2025-04-19

L-Prolinamide,5-oxo-L-prolyl-1-methyl-L-histidyl- Chemical and Physical Properties

Names and Identifiers

• L-Prolinamide,5-oxo-L-prolyl-1-methyl-L-histidyl-
• (His(1-Me)²)-TRH
• N-[1-[2-amino-3-(1-methylimidazol-4-yl)propanoyl]pyrrolidine-2-carbonyl]-5-oxopyrrolidine-2-carboxamide
• Pyroglutamyl-N-methylhistidyl(1)-prolinamide
• 1-Methylhistidyl-N-[hydroxy(5-hydroxy-3,4-dihydro-2H-pyrrol-2-yl)methylidene]prolinamide
• 34367-55-0
• Pglu-1-N-Me-his-pronh2
• 1-Methyl-trh
• L-Prolinamide, 5-oxo-L-prolyl-1-methyl-L-histidyl-
• Pglu-N-Me-his(1)-pronh2
• (2S)-N-[(2S)-1-[(2S)-2-amino-3-(1-methylimidazol-4-yl)propanoyl]pyrrolidine-2-carbonyl]-5-oxopyrrolidine-2-carboxamide
• DTXSID40955909

• Inchi： 1S/C17H24N6O4/c1-22-8-10(19-9-22)7-11(18)17(27)23-6-2-3-13(23)16(26)21-15(25)12-4-5-14(24)20-12/h8-9,11-13H,2-7,18H2,1H3,(H,20,24)(H,21,25,26)/t11-,12-,13-/m0/s1
• InChI Key： PBGMJEFISXYLCY-AVGNSLFASA-N
• SMILES： O=C([C@@H]1CCCN1C([C@H](CC1=CN(C)C=N1)N)=O)NC([C@@H]1CCC(N1)=O)=O

Computed Properties

• Exact Mass: 376.185903
• Monoisotopic Mass: 376.185903
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 627
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _2.2
• Topological Polar Surface Area: 139

Experimental Properties

• Density: 1.55
• Boiling Point: 800.2°Cat760mmHg
• Flash Point: 437.8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides